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Compound of Interest

Compound Name: 2-Iodopyrimidin-5-amine

CAS No.: 1378847-85-8

Cat. No.: B6591409

Get Quote

Part 1: Executive Summary & Scientific Context
2-Iodopyrimidin-5-amine (CAS: 1378847-85-8) is a specialized heterocyclic building block

primarily used in the synthesis of kinase inhibitors and other bioactive small molecules. Unlike

its more common isomer (2-amino-5-iodopyrimidine), this compound features an iodine atom at

the 2-position, rendering it significantly more electrophilic and susceptible to Nucleophilic

Aromatic Substitution (

).

Core Safety Directive: Due to the lability of the C-I bond at the 2-position, this compound is not

only a chemical irritant but also chemically unstable if exposed to moisture, heat, or

nucleophiles during storage. Strict adherence to Cold Chain (2-8°C) and Inert Atmosphere

protocols is required to maintain purity and prevent premature degradation.

Part 2: Physicochemical Profile & Hazard
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Table 1: Chemical Identity & Properties
Property Specification

Chemical Name 2-Iodopyrimidin-5-amine

CAS Number 1378847-85-8

Molecular Formula

Molecular Weight 221.00 g/mol

Physical State Solid (Powder), typically off-white to pale yellow

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water

Reactivity Class
Electrophilic Heterocycle (Susceptible to

at C-2)

Table 2: GHS Hazard Classification (derived from
structural analogs)

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Cat 2 H315: Causes skin irritation.[2]

Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.[2][3][4]

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.[1][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/440272
https://marinecoatings.brand.akzonobel.com/m/6a96e0790400ae45/original/BMA688__IN_EN_20210507_1.pdf
https://marinecoatings.brand.akzonobel.com/m/6a96e0790400ae45/original/BMA688__IN_EN_20210507_1.pdf
https://marinecoatings.brand.akzonobel.com/m/6a96e0790400ae45/original/BMA688__IN_EN_20210507_1.pdf
https://www.fishersci.com/store/msds?partNumber=AC398112500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117810250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/440272
https://www.fishersci.com/store/msds?partNumber=AC398112500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6591409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytic Insight: The 2-iodo position activates the pyrimidine ring. While the primary amine at

position 5 is electron-donating, the inductive effect of the nitrogen atoms at positions 1 and 3

makes the C-2 carbon highly electron-deficient. This creates a risk of hydrolysis (releasing HI) if

stored in humid conditions.

Part 3: Critical Storage Protocol
Objective: Prevent deiodination and hydrolysis.

Environmental Control
Temperature: Store at 2°C to 8°C (Refrigerated). Do not freeze unless specified by the

certificate of analysis, as freeze-thaw cycles can induce moisture condensation.

Atmosphere: Long-term storage (>1 month) requires an Inert Atmosphere (Argon or

Nitrogen). The container should be backfilled with inert gas after every use.

Light: Store in Amber Vials or foil-wrapped containers. Aryl iodides are photosensitive; UV

exposure can promote homolytic cleavage of the C-I bond, leading to radical formation and

degradation.

Container Specifications
Primary: Borosilicate glass vial with a Teflon-lined screw cap.

Secondary: Sealed desiccator or a secondary containment bag with active desiccant (silica

gel or molecular sieves).

Figure 1: Storage Logic Tree
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Caption: Decision matrix for determining appropriate storage conditions based on usage

frequency.

Part 4: Safe Handling & Experimental Workflow
Prerequisite: All handling must occur within a certified Chemical Fume Hood.
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Personal Protective Equipment (PPE) Matrix
Eyes: Chemical Splash Goggles (ANSI Z87.1).

Hands: Double Nitrile Gloves (0.11 mm minimum thickness).

Rationale: Halogenated heterocycles can penetrate standard latex. Double gloving

provides a breakthrough time buffer.

Respiratory: N95 particulate respirator (if weighing outside a hood) or Hood Sash at working

height.

Body: Standard Lab Coat (buttoned).

Protocol: Weighing and Dispensing
Equilibration: Remove the container from the refrigerator 30 minutes prior to opening.

Scientific Logic:[4][5][6][7] Opening a cold container in a warm lab causes immediate

condensation of atmospheric moisture onto the hygroscopic solid. Allowing it to reach

room temperature prevents this.

Inert Transfer (Best Practice):

If the compound is stored under Argon, open the vial only inside a glovebox or under a

funnel of flowing nitrogen.

If using a standard balance, minimize open-air time to <2 minutes.

Solubilization:

Dissolve immediately in anhydrous solvent (DMSO, DMF, or dry THF).

Avoid: Protic solvents (Methanol, Water) unless the reaction starts immediately.

Resealing:

Wipe the threads of the vial with a dry Kimwipe.
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Purge the headspace with a gentle stream of Nitrogen/Argon.

Seal tightly and wrap with Parafilm before returning to cold storage.

Figure 2: Safe Handling Workflow
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Caption: Step-by-step workflow emphasizing the equilibration step to prevent moisture ingress.

Part 5: Emergency Response & Waste Disposal
Spill Cleanup

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don full PPE including respiratory protection if dust is visible.

Containment: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent

(Vermiculite).

Note: Do not use strong alkalis (like bleach) for cleanup, as this may accelerate hydrolysis

or reaction.

Disposal: Scoop into a dedicated "Solid Hazardous Waste" container. Label as "Halogenated

Organic Solid."

Waste Categorization
Stream: Halogenated Organic Waste.

Incompatibility: Do not mix with strong oxidizers (Peroxides, Nitric Acid) or strong bases in

the waste stream.
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Deactivation: For trace residues in glassware, rinse with Acetone followed by a dilute Sodium

Thiosulfate solution (to quench any free iodine if decomposition occurred).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Iodopyrimidin-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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storage-of-2-iodopyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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